Cas no 147934-05-2 (Gymnemic acid X)

• Product Name: Gymnemic acid X
• CAS No: 147934-05-2
• MF: C₃₈H₆₀O₁₃
• MW: 724.875213623047
• CID: 139504
• PubChem ID: 15674686
• Update Time: 2024-03-01

Gymnemic acid X Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-28-(acetyloxy)-16,21,22,23-tetrahydroxyolean-12-en-3-yl(9CI)
• Gymnemic acid X
• Oleanane,b-D-glucopyranosiduronic acidderiv.
• URT0T4RCJX
• Gymnemic acid X (constituent of gymnema) [DSC]
• Q27291229
• 147934-05-2
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.,4.ALPHA.,16.BETA.,21.BETA.,22.ALPHA.)-28-(ACETYLOXY)-16,21,22,23-TETRAHYDROXYOLEAN-12-EN-3-YL
• Gymnemic acid X (constituent of gymnema)
• beta-D-Glucopyranosiduronic acid, (3beta,4alpha,16beta,21beta,22alpha)-28-(acetyloxy)-16,21,22,23-tetrahydroxyolean-12-en-3-yl
• UNII-URT0T4RCJX

• Inchi： 1S/C38H60O13/c1-18(40)49-17-38-20(14-33(2,3)29(45)30(38)46)19-8-9-22-34(4)12-11-24(50-32-27(44)25(42)26(43)28(51-32)31(47)48)35(5,16-39)21(34)10-13-36(22,6)37(19,7)15-23(38)41/h8,20-30,32,39,41-46H,9-17H2,1-7H3,(H,47,48)/t20-,21+,22+,23-,24-,25-,26-,27+,28-,29-,30-,32+,34-,35-,36+,37+,38-/m0/s1
• InChI Key： UICISBFFBJCOCZ-QPRBSCFXSA-N
• SMILES： O[C@H]1C[C@]2(C)C(=CC[C@@H]3[C@@]4(C)CC[C@@H]([C@@](C)(CO)[C@@H]4CC[C@]32C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)[C@@H]2CC(C)(C)[C@H]([C@@H]([C@@]21COC(C)=O)O)O

Computed Properties

• Exact Mass: 724.40339196g/mol
• Monoisotopic Mass: 724.40339196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 51
• Rotatable Bond Count: 7
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 224
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins